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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

For Researchers, Scientists, and Drug Development Professionals
Introduction

Vat Red 10, identified by CAS Number 2379-79-5, is a synthetic organic dye belonging to the
anthraquinone class.[1] It presents as a dark red, odorless powder.[1] While primarily used in
the textile industry for its vibrant and durable coloration of fabrics like cotton, silk, and wool, its
handling in a laboratory or research setting necessitates a thorough understanding of its safety
profile and appropriate handling procedures.[1] This guide provides a comprehensive overview
of the known safety data, handling precautions, and emergency procedures for Vat Red 10,
compiled to assist researchers and professionals in maintaining a safe working environment.

Physicochemical and Hazard Identification

Understanding the fundamental properties and potential hazards of Vat Red 10 is the first step

in safe handling.

Table 1: Physical and Chemical Properties of Vat Red 10
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Property Value Source
) C28H14N204 or
Chemical Formula
C29H14N205
Molecular Weight 470.43 g/mol
Appearance Dark red powder
Odor Odorless
Insoluble in water; Soluble in
Solubility organic solvents like acetone
and ethanol.
Boiling Point Not applicable
Melting Point Not available
Flash Point Not applicable
Autoignition Temperature Not applicable
Table 2: Hazard Identification
Hazard Description Source

GHS Classification

Not classified as hazardous

Signal Word

No signal word

Hazard Statement(s)

None

Potential Health Effects

May cause eye, skin, and
respiratory tract irritation.

Harmful if swallowed, may

cause gastrointestinal irritation

with nausea, vomiting, and
diarrhea.

Chronic Effects

No information available.
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Exposure Controls and Personal Protection

Adherence to proper exposure controls and the use of personal protective equipment (PPE)

are critical to minimizing risks associated with handling Vat Red 10.

Table 3: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter

Recommendation

Source

Engineering Controls

Use in a well-ventilated area,
preferably in a chemical fume
hood. Minimize dust
generation and accumulation.
Ensure eyewash stations and
safety showers are readily

accessible.

Eye/Face Protection

Chemical safety goggles are

recommended.

Skin Protection

Wear appropriate protective
gloves (e.g., rubber gloves) to
prevent skin exposure. Wear
protective clothing to minimize

skin contact.

Respiratory Protection

An approved respirator should
be worn if dust is generated

and ventilation is inadequate.

General Hygiene

Wash hands thoroughly after
handling. Remove and wash
contaminated clothing before
reuse. Avoid contact with eyes,
skin, and clothing. Do not eat,

drink, or smoke in work areas.

Handling, Storage, and Stability
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Proper storage and handling procedures are essential for maintaining the integrity of Vat Red

10 and ensuring a safe laboratory environment.

Table 4: Handling and Storage Guidelines

Aspect Guideline Source
) Avoid generating dust. Use
Handling ) o
with adequate ventilation.
Store in a cool, dry, well-
ventilated place away from
Storage direct sunlight. Keep

containers tightly closed. Store

in light-resistant containers.

Chemical Stability

Stable under normal

temperatures and pressures.

Conditions to Avoid

Excess heat, strong oxidants,

and incompatible materials.

Incompatible Materials

Strong oxidizing agents, strong

reducing agents.

Hazardous Decomposition

Products

Irritating and toxic fumes and
gases may be generated

during a fire.

Hazardous Polymerization

Will not occur.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

Table 5: First Aid Measures
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Exposure Route First Aid Protocol Source

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

Flush skin with plenty of soap
Skin Contact and water. Get medical aid if

irritation develops or persists.

If the victim is conscious and
alert, give 2-4 cupfuls of milk or
) water. Never give anything by
Ingestion i
mouth to an unconscious
person. Seek immediate

medical attention.

Remove from exposure to
fresh air immediately. If not
) breathing, give artificial
Inhalation o o
respiration. If breathing is
difficult, give oxygen. Seek

immediate medical attention.

Spill Response Workflow

The following diagram outlines the logical workflow for responding to a Vat Red 10 spill.
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Caption: Workflow for handling a Vat Red 10 spill.

Toxicological and Ecological Information

The toxicological and ecological data for Vat Red 10 is largely incomplete.

Table 6: Toxicological Data

Test Result Source

LD50/LC50 Not available

Not listed by ACGIH, IARC,

Carcinogenicity NIOSH, NTP, or OSHA

Mutagenicity data has been

Mutagenicity reported, but specifics are not
provided.

Teratogenicity No information available.

Epidemiology No information available.

Neurotoxicity No information available.

Table 7: Ecological Data
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Test Result Source

Toxicity to fish No data available

Toxicity to daphnia and other )
o No data available
aquatic invertebrates

Toxicity to algae No data available

Persistence and degradability No data available

Bioaccumulative potential No data available

Mobility in soil No data available

Disposal Considerations

Waste disposal should be conducted in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Conclusion

While Vat Red 10 is not classified as a hazardous substance under GHS, it is imperative that
researchers and laboratory personnel handle it with care, adhering to the safety precautions
outlined in this guide. The potential for irritation and the lack of comprehensive toxicological
data warrant a cautious approach. By implementing proper engineering controls, consistently
using appropriate personal protective equipment, and following established safe handling and
emergency procedures, the risks associated with Vat Red 10 can be effectively managed.
Further research into the toxicological and ecological profile of this compound is needed to
provide a more complete safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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